Cas no 464905-33-7 ((2E)-2-cyano-N-[4-(dimethylamino)phenyl]-3-[4-(propan-2-yl)phenyl]prop-2-enamide)

• Product Name: (2E)-2-cyano-N-[4-(dimethylamino)phenyl]-3-[4-(propan-2-yl)phenyl]prop-2-enamide
• CAS No: 464905-33-7
• MF: C₂₁H₂₃N₃O
• MW: 333.426824808121
• CID: 5435738
• PubChem ID: 730689
• Update Time: 2025-06-23

(2E)-2-cyano-N-[4-(dimethylamino)phenyl]-3-[4-(propan-2-yl)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• STL479479
• 464905-33-7
• (E)-2-cyano-N-(4-(dimethylamino)phenyl)-3-(4-isopropylphenyl)acrylamide
• (E)-2-cyano-N-[4-(dimethylamino)phenyl]-3-(4-propan-2-ylphenyl)prop-2-enamide
• AB00682187-01
• F3097-3171
• (2E)-2-cyano-N-[4-(dimethylamino)phenyl]-3-[4-(propan-2-yl)phenyl]prop-2-enamide
• AKOS002273296
• 2-Cyano-N-[4-(dimethylamino)phenyl]-3-[4-(1-methylethyl)phenyl]-2-propenamide

• Inchi： 1S/C21H23N3O/c1-15(2)17-7-5-16(6-8-17)13-18(14-22)21(25)23-19-9-11-20(12-10-19)24(3)4/h5-13,15H,1-4H3,(H,23,25)
• InChI Key： SDQXBZQZWILYBV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N(C)C)C=C1)(=O)C(C#N)=CC1=CC=C(C(C)C)C=C1

Computed Properties

• Exact Mass: 333.184112366g/mol
• Monoisotopic Mass: 333.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• Density: 1.153±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 548.0±50.0 °C(Predicted)
• pka: 10.77±0.70(Predicted)

Additional information on (2E)-2-cyano-N-[4-(dimethylamino)phenyl]-3-[4-(propan-2-yl)phenyl]prop-2-enamide

Chemical Compound CAS No. 464905-33-7: (2E)-2-cyano-N-[4-(dimethylamino)phenyl]-3-[4-(propan-2-yl)phenyl]prop-2-enamide

The compound with CAS No. 464905-33-7, known as (2E)-2-cyano-N-[4-(dimethylamino)phenyl]-3-[4-(propan-2-yl)phenyl]prop-2-enamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a cyano group, a dimethylamino-substituted phenyl group, and a propan-2-yl-substituted phenyl group, all connected through a propenamide backbone. The cyano group plays a crucial role in stabilizing the molecule's structure and enhancing its reactivity in various chemical reactions. Similarly, the dimethylamino and propan-2-yl substituents contribute to the molecule's electronic and steric properties, making it versatile for different applications.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. For instance, the propenamide backbone has been shown to exhibit unique electronic properties that make it suitable for use in organic electronics. Additionally, the dimethylamino phenyl group has been found to enhance the solubility of the compound in various solvents, which is a critical factor in its application as a precursor for more complex molecules. Researchers have also explored the potential of this compound in drug delivery systems due to its ability to form stable complexes with other biomolecules.

The synthesis of (2E)-2-cyano-N-[4-(dimethylamino)phenyl]-3-[4-(propan-2-yl)phenyl]prop-2-enamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the cyano-containing intermediate, followed by successive substitutions and coupling reactions to introduce the phenyl groups. Recent advancements in catalytic methods have enabled chemists to optimize these steps, reducing production costs and improving scalability.

In terms of applications, this compound has shown promise in several areas. In the field of materials science, it has been used as a building block for constructing advanced polymers with tailored mechanical and thermal properties. Its ability to form stable films under mild conditions makes it an attractive candidate for use in flexible electronics and optoelectronic devices. Furthermore, its cyano group has been leveraged in catalytic processes to enhance reaction efficiency, making it valuable in industrial chemistry.

From a pharmacological perspective, this compound has been investigated for its potential as an anti-inflammatory agent. Studies conducted on animal models have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways without causing significant side effects. This finding has sparked interest among pharmaceutical companies exploring new avenues for developing nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, its dimethylamino phenyl group has been shown to improve bioavailability when administered orally, which is a critical factor for drug development.

Recent research has also focused on understanding the environmental impact of this compound. While it is not classified as a hazardous material under current regulations, studies are ongoing to assess its biodegradability and potential toxicity to aquatic life. These efforts are part of a broader initiative within the chemical industry to develop sustainable practices and minimize environmental footprint.

In conclusion, CAS No. 464905-33-7 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working in fields ranging from materials science to pharmacology. As advancements in synthetic methods continue to unfold, it is expected that this compound will play an increasingly important role in driving innovation across various industries.